3-Butyl-5-isopentyl-6-methyluracil
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Description
3-Butyl-5-isopentyl-6-methyluracil is a substituted uracil derivative characterized by distinct alkyl substituents at positions 3, 5, and 6 of the uracil heterocycle. The uracil core (C₄H₄N₂O₂) is modified with a butyl group (-C₄H₉) at position 3, an isopentyl group (-C₅H₁₁, 3-methylbutyl) at position 5, and a methyl group (-CH₃) at position 6.
Properties
CAS No. |
92377-36-1 |
|---|---|
Molecular Formula |
C14H24N2O2 |
Molecular Weight |
252.35 g/mol |
IUPAC Name |
3-butyl-6-methyl-5-(3-methylbutyl)-1H-pyrimidine-2,4-dione |
InChI |
InChI=1S/C14H24N2O2/c1-5-6-9-16-13(17)12(8-7-10(2)3)11(4)15-14(16)18/h10H,5-9H2,1-4H3,(H,15,18) |
InChI Key |
XABMNAKHEWDXLH-UHFFFAOYSA-N |
Canonical SMILES |
CCCCN1C(=O)C(=C(NC1=O)C)CCC(C)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Comparative Structural and Molecular Data
| Compound | Position 3 Substituent | Position 5 Substituent | Molecular Formula | Molar Mass (g/mol) |
|---|---|---|---|---|
| 3-Butyl-5-isopentyl-6-methyluracil | Butyl (-C₄H₉) | Isopentyl (-C₅H₁₁) | C₁₄H₂₄N₂O₂* | 252.35* |
| 3-Benzyl-5-butyl-6-methyluracil | Benzyl (-C₆H₅CH₂) | Butyl (-C₄H₉) | C₁₆H₂₀N₂O₂ | 272.34 |
*Calculated based on substituent contributions to the uracil core (C₄H₄N₂O₂).
Key Differences and Implications
This difference may influence membrane permeability or receptor-binding kinetics .
Molecular Weight and Solubility :
- The target compound’s lower molar mass (252.35 g/mol vs. 272.34 g/mol) suggests reduced steric bulk, which could improve aqueous solubility relative to the benzyl-substituted analog.
Synthetic Accessibility :
- Alkyl substituents (butyl, isopentyl) are typically easier to introduce via alkylation reactions compared to benzyl groups, which may require protective strategies or transition-metal catalysis.
Limitations of Available Data
Notes on Methodology and Sources
- Evidence Utilization : The comparison relies on 3-benzyl-5-butyl-6-methyluracil () as the primary analog due to structural similarity . was excluded as it pertains to unrelated compounds (e.g., ketones, esters).
- Hypothetical Calculations : Molecular formulas and masses for the target compound were calculated by summing contributions from the uracil core and substituents.
- Research Gaps : Empirical data on the target compound’s physicochemical or pharmacological properties are needed to refine this comparison.
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